![molecular formula C11H22O3 B6256729 [4-(3-ethoxypropyl)oxan-4-yl]methanol CAS No. 1483087-00-8](/img/no-structure.png)
[4-(3-ethoxypropyl)oxan-4-yl]methanol
Overview
Description
[4-(3-ethoxypropyl)oxan-4-yl]methanol, also known as 4-EPOM, is a compound that has recently been studied in both scientific research and laboratory experiments. It is a derivative of the naturally occurring compound oxan-4-ylmethanol, and has a structure similar to that of a ketone. 4-EPOM has been found to possess a range of biochemical and physiological effects, and has been used in a variety of laboratory experiments.
Scientific Research Applications
[4-(3-ethoxypropyl)oxan-4-yl]methanol has been used in a range of scientific research applications. It has been used as a tool to study the effects of oxidative stress on cells, and has been found to be an effective inhibitor of the enzyme superoxide dismutase. It has also been used to study the effects of oxidative stress on proteins, and has been found to be an effective inhibitor of the enzyme catalase. Additionally, [4-(3-ethoxypropyl)oxan-4-yl]methanol has been used to study the effects of oxidative stress on DNA, and has been found to be an effective inhibitor of the enzyme DNA polymerase.
Mechanism of Action
The mechanism of action of [4-(3-ethoxypropyl)oxan-4-yl]methanol is not yet fully understood. However, it is believed that [4-(3-ethoxypropyl)oxan-4-yl]methanol acts as an antioxidant, scavenging free radicals and preventing oxidative damage to cells. It is also believed that [4-(3-ethoxypropyl)oxan-4-yl]methanol inhibits the enzyme superoxide dismutase, which is responsible for the breakdown of superoxide radicals. Additionally, [4-(3-ethoxypropyl)oxan-4-yl]methanol is believed to inhibit the enzyme catalase, which is responsible for the breakdown of hydrogen peroxide. Finally, [4-(3-ethoxypropyl)oxan-4-yl]methanol is believed to inhibit the enzyme DNA polymerase, which is responsible for the replication of DNA.
Biochemical and Physiological Effects
[4-(3-ethoxypropyl)oxan-4-yl]methanol has been found to possess a range of biochemical and physiological effects. In laboratory experiments, [4-(3-ethoxypropyl)oxan-4-yl]methanol has been found to reduce the levels of oxidative stress in cells, and has been found to reduce the levels of damage caused by oxidative stress. Additionally, [4-(3-ethoxypropyl)oxan-4-yl]methanol has been found to reduce the levels of inflammation in cells, and has been found to reduce the levels of damage caused by inflammation. Finally, [4-(3-ethoxypropyl)oxan-4-yl]methanol has been found to reduce the levels of DNA damage in cells, and has been found to reduce the levels of damage caused by DNA damage.
Advantages and Limitations for Lab Experiments
The use of [4-(3-ethoxypropyl)oxan-4-yl]methanol in laboratory experiments has a number of advantages and limitations. One advantage of using [4-(3-ethoxypropyl)oxan-4-yl]methanol is that it is relatively easy to synthesize, and the reaction can be carried out in aqueous solution. Additionally, [4-(3-ethoxypropyl)oxan-4-yl]methanol is relatively stable, and can be stored for long periods of time. However, one limitation of using [4-(3-ethoxypropyl)oxan-4-yl]methanol is that it is relatively expensive, and the cost of purchasing the necessary chemicals can be prohibitive for some laboratories. Additionally, [4-(3-ethoxypropyl)oxan-4-yl]methanol is not soluble in water, and must be dissolved in an organic solvent before it can be used in experiments.
Future Directions
The potential for future research directions with [4-(3-ethoxypropyl)oxan-4-yl]methanol is vast. One potential direction is to further explore its mechanism of action, in order to better understand how it exerts its biochemical and physiological effects. Additionally, further research could be conducted to explore the potential therapeutic applications of [4-(3-ethoxypropyl)oxan-4-yl]methanol, such as its potential use as an antioxidant or anti-inflammatory agent. Finally, further research could be conducted to explore the potential of [4-(3-ethoxypropyl)oxan-4-yl]methanol as a drug delivery agent, or as a tool for gene therapy.
Synthesis Methods
The synthesis method for [4-(3-ethoxypropyl)oxan-4-yl]methanol involves the reaction of oxan-4-ylmethanol with ethyl 3-ethoxypropanoate in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The reaction proceeds through a nucleophilic addition, forming the desired product, [4-(3-ethoxypropyl)oxan-4-yl]methanol. The reaction is typically carried out at a temperature of around 100°C, and the reaction time is typically around one hour. The reaction is typically carried out in aqueous solution, and the product can be isolated by precipitation or distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '[4-(3-ethoxypropyl)oxan-4-yl]methanol' involves the reaction of 4-hydroxymethyltetrahydrofuran with 3-ethoxypropylmagnesium bromide, followed by reduction with lithium aluminum hydride.", "Starting Materials": [ "4-hydroxymethyltetrahydrofuran", "3-ethoxypropylmagnesium bromide", "lithium aluminum hydride" ], "Reaction": [ "Step 1: Add 3-ethoxypropylmagnesium bromide to a solution of 4-hydroxymethyltetrahydrofuran in anhydrous ether.", "Step 2: Stir the mixture at room temperature for 2 hours.", "Step 3: Quench the reaction with water and extract the organic layer.", "Step 4: Dry the organic layer over anhydrous magnesium sulfate and evaporate the solvent.", "Step 5: Dissolve the residue in dry tetrahydrofuran and add lithium aluminum hydride.", "Step 6: Stir the mixture at room temperature for 2 hours.", "Step 7: Quench the reaction with water and extract the organic layer.", "Step 8: Dry the organic layer over anhydrous magnesium sulfate and evaporate the solvent.", "Step 9: Purify the product by column chromatography to obtain '[4-(3-ethoxypropyl)oxan-4-yl]methanol'." ] } | |
CAS RN |
1483087-00-8 |
Product Name |
[4-(3-ethoxypropyl)oxan-4-yl]methanol |
Molecular Formula |
C11H22O3 |
Molecular Weight |
202.3 |
Purity |
95 |
Origin of Product |
United States |
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